Cas no 130129-22-5 ((4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one)

• Product Name: (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one
• CAS No: 130129-22-5
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 102779
• PubChem ID: 14610661
• Update Time: 2025-06-03

(4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one
• (4S,6R)-6-BENZYLOXYMETHYL-4-METHYL-4-VINYL-TETRAHYDRO-PYRAN-2-ONE
• 2H-Pyran-2-one,4-ethenyltetrahydro-4-methyl-6-[(phenylmethoxy)methyl]-, (4S-trans)- (9CI)
• 4-ethenyl-4-methyl-6-(phenylmethoxymethyl)oxan-2-one
• 130129-22-5
• DTXSID90562142
• 6-[(BENZYLOXY)METHYL]-4-ETHENYL-4-METHYLOXAN-2-ONE

• Inchi： 1S/C16H20O3/c1-3-16(2)9-14(19-15(17)10-16)12-18-11-13-7-5-4-6-8-13/h3-8,14H,1,9-12H2,2H3
• InChI Key： BJLTUDZBDSRQPV-UHFFFAOYSA-N
• SMILES： O1C(CC(C=C)(C)CC1COCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Additional information on (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one

Recent Advances in the Study of (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one (CAS: 130129-22-5)

The compound (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one (CAS: 130129-22-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and synthesis. This brief aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one as a key intermediate in the synthesis of complex natural products and pharmaceuticals. Its unique structural features, including the vinyl and benzyloxy groups, make it a versatile building block for the construction of more complex molecules. Researchers have developed novel synthetic routes to produce this compound with high enantiomeric purity, which is critical for its application in asymmetric synthesis.

In terms of biological activity, preliminary studies suggest that (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

One of the most promising applications of this compound lies in its role as a precursor for the synthesis of macrolide antibiotics. Recent work has demonstrated that (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one can be efficiently converted into advanced intermediates for the production of erythromycin derivatives. This could pave the way for the development of new antibiotics with improved efficacy and reduced resistance.

Despite these advances, challenges remain in the large-scale production and optimization of (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one. Current synthetic methods often involve multiple steps and require expensive catalysts, which may limit its commercial viability. Researchers are actively exploring more efficient and cost-effective synthetic strategies to address these issues.

In conclusion, (4S,6R)-6-((Benzyloxy)methyl)-4-methyl-4-vinyltetrahydro-2H-pyran-2-one (CAS: 130129-22-5) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Ongoing research efforts are expected to further expand our understanding of its potential and overcome existing challenges in its synthesis and application.